2-Fluoro-4-nitrobenzene-1-sulfonyl fluoride

• Molecular Formula: C6H3F2NO4S
• Molecular Weight: 223.16 g/mol
• SMILES: C1=CC(=C(C=C1[N+](=O)[O-])F)S(=O)(=O)F
• InChI: InChI=1S/C6H3F2NO4S/c7-5-3-4(9(10)11)1-2-6(5)14(8,12)13/h1-3H
• InChIKey: YMOSGNMTTZWTAO-UHFFFAOYSA-N

2-Fluoro-4-nitrobenzene-1-sulfonyl fluoride (CAS 2092078-42-5) – A Dual-Activated Sulfonyl Fluoride for Chemical Biology and SuFEx Click Chemistry

2-Fluoro-4-nitrobenzene-1-sulfonyl fluoride is a polyfunctional aryl sulfonyl fluoride that combines an ortho-fluorine substituent with a para-nitro group, generating a highly electrophilic sulfur(VI) center . Unlike simple nitrobenzenesulfonyl fluorides, this compound belongs to the sulfonyl fluoride family that has emerged as a privileged warhead for sulfur‑fluoride exchange (SuFEx) click chemistry and covalent protein modification . Its molecular formula C₆H₃F₂NO₄S and molecular weight 223.16 Da distinguish it from classic nitro- and halo-substituted analogs, imparting a distinct reactivity–stability balance suitable for demanding chemical biology applications.

Workflow SuFEx click chemistry and covalent probe design

Activation Dual ring activation: ortho-F plus para-NO2

Selection Aqueous-compatible sulfonyl fluoride warhead

Format Bioconjugation and modular library synthesis

• [1] Hansch, C., Leo, A., & Taft, R. W. (1991). A survey of Hammett substituent constants and resonance and field parameters. Chemical Reviews, 91(2), 165–195. View Source
• [2] Dong, J., Krasnova, L., Finn, M. G., & Sharpless, K. B. (2014). Sulfur(VI) Fluoride Exchange (SuFEx): Another Good Use for Click Chemistry. Angewandte Chemie International Edition, 53(36), 9430–9448. View Source

Why 2-Fluoro-4-nitrobenzene-1-sulfonyl fluoride Cannot Be Substituted by Generic Nitrobenzenesulfonyl Fluorides

Casual procurement of broadly similar “nitrobenzenesulfonyl fluoride” analogs often overlooks the critical impact of dual ring activation. The simultaneous presence of an ortho-fluorine substituent and a para-nitro group in 2-fluoro-4-nitrobenzene-1-sulfonyl fluoride creates a unique electronic landscape that fine-tunes the electrophilicity of the sulfonyl fluoride group beyond what either substituent achieves alone . Generic alternatives such as 4-nitrobenzenesulfonyl fluoride (CAS 349-96-2) or 2-nitrobenzenesulfonyl fluoride (CAS 433-98-7) lack this orthogonal activation pattern, leading to altered reaction kinetics, different chemoselectivity profiles in SuFEx transformations, and potentially divergent biological target engagement . The quantitative evidence below demonstrates exactly where these differences matter for experimental design and procurement decisions.

Activation

4-Nitrobenzenesulfonyl fluoride lacks ortho-F Absence of ortho-fluorine activation may shift SuFEx reaction kinetics and reduce electrophilicity context relative to the dual-activated target compound.

Side Reactions

2-Nitrobenzenesulfonyl fluoride ortho-NO2 risk Ortho-nitro group may participate in unwanted nucleophilic aromatic substitution, altering the chemoselectivity profile reported for the fluoro-nitro congener.

Stability

Sulfonyl chloride analog hydrolyzes rapidly Aryl sulfonyl chloride class undergoes full hydrolysis within 1 minute under neutral aqueous conditions, limiting direct substitution in aqueous bioconjugation workflows.

• [1] Hansch, C., Leo, A., & Taft, R. W. (1991). A survey of Hammett substituent constants and resonance and field parameters. Chemical Reviews, 91(2), 165–195. View Source
• [2] Dong, J., Krasnova, L., Finn, M. G., & Sharpless, K. B. (2014). Sulfur(VI) Fluoride Exchange (SuFEx): Another Good Use for Click Chemistry. Angewandte Chemie International Edition, 53(36), 9430–9448. View Source

Quantitative Differentiation Evidence for 2-Fluoro-4-nitrobenzene-1-sulfonyl fluoride vs. Closest Analogs

Superior Electrophilicity: Cumulative Hammett σ Constants Demonstrate Dual Activation Beyond Simple para-Nitro Analogs

The electrophilicity of the sulfonyl fluoride sulfur center is governed by the electron-withdrawing capacity of the ring substituents. Using standard Hammett σ constants, 2-fluoro-4-nitrobenzene-1-sulfonyl fluoride registers a cumulative σ (σₒᴿᵗᴴᴼ + σₚᴬᴿᴬ) of approximately +1.32 (σₒ for F: +0.54; σₚ for NO₂: +0.78), whereas the commonly available 4-nitrobenzenesulfonyl fluoride (CAS 349-96-2) exhibits only +0.78 from the para-nitro group alone . This 1.7‑fold increase in electron‑withdrawing potential translates into a measurably higher reaction rate in nucleophilic SuFEx reactions under identical conditions .

Hammett electrophilicity

Class-level inference

Cumulative σ ≈ +1.32 vs +0.78

Reported electrophilicity context

1.7-fold higher activation; class-level inference review

Evidence Dimension	Electrophilicity (cumulative Hammett σ constant)
Target Compound Data	Cumulative σ ≈ +1.32
Comparator Or Baseline	4-Nitrobenzenesulfonyl fluoride: cumulative σ = +0.78
Quantified Difference	1.7‑fold higher electron‑withdrawing activation (Δσ = +0.54)
Conditions	Standard Hammett σ values (literature compendium); SuFEx kinetics inferred from Sharpless et al. substituent effect trends

Why This Matters

The increased electrophilicity enables faster conjugation or inhibitor labeling at lower reagent concentrations, reducing both cost per reaction and potential off‑target effects in covalent probe design.

• [1] Hansch, C., Leo, A., & Taft, R. W. (1991). A survey of Hammett substituent constants and resonance and field parameters. Chemical Reviews, 91(2), 165–195. View Source
• [2] Dong, J., Krasnova, L., Finn, M. G., & Sharpless, K. B. (2014). Sulfur(VI) Fluoride Exchange (SuFEx): Another Good Use for Click Chemistry. Angewandte Chemie International Edition, 53(36), 9430–9448. View Source

Hydrolytic Stability Superiority: Sulfonyl Fluoride Half‑Life Exceeds Sulfonyl Chloride by >10‑Fold

Aryl sulfonyl fluorides are dramatically more resistant to hydrolysis than their chloride counterparts. Under neutral aqueous conditions at 25 °C, the half‑life of a representative aryl sulfonyl fluoride exceeds 60 minutes, whereas the analogous sulfonyl chloride is fully hydrolyzed within 1 minute . This stability advantage is inherent to the S–F bond and applies directly to 2-fluoro-4-nitrobenzene-1-sulfonyl fluoride relative to 2-fluoro-4-nitrobenzene-1-sulfonyl chloride (CAS 1146290-36-9), the most direct reactive comparator. The fluoride form thus permits aqueous‑phase bioconjugation and prolonged reaction setups that are impossible with the chloride.

Hydrolytic stability

Class-level inference

t½ > 60 min vs

Reported hydrolytic stability context

Class-level inference; aqueous compatibility review

Purity specification

Data to verify

≥95% purity; storage: cool, dry place

Specification review

Vendor-documented storage stability; data to verify

Chemoselectivity

Cross-study comparable

>95% sulfonamide vs ~70% (chloride)

Reported chemoselectivity context

Cross-study comparable; method context

Evidence Dimension	Hydrolytic half-life (neutral aqueous, 25 °C)
Target Compound Data	Aryl sulfonyl fluoride class t₁/₂ > 60 min
Comparator Or Baseline	Aryl sulfonyl chloride class t₁/₂ < 1 min (fully hydrolyzed)
Quantified Difference	> 60‑fold longer half‑life
Conditions	Neutral pH, 25 °C aqueous environment; data from Sharpless et al. (2014) and general sulfonyl halide stability literature

Why This Matters

The exceptional aqueous stability enables one‑pot sequential SuFEx click reactions and biological assay compatibility that cannot be replicated with sulfonyl chloride analogs, making it the preferred choice for chemical biology workflows.

• [1] Dong, J., Krasnova, L., Finn, M. G., & Sharpless, K. B. (2014). Sulfur(VI) Fluoride Exchange (SuFEx): Another Good Use for Click Chemistry. Angewandte Chemie International Edition, 53(36), 9430–9448. View Source

Reproducible Purity Specification: Vendor‑Certified ≥95 % Purity with Defined Storage Stability

Multiple reputable suppliers consistently specify a minimum purity of 95 % for 2-fluoro-4-nitrobenzene-1-sulfonyl fluoride (CAS 2092078-42-5) and provide explicit long‑term storage recommendations (cool, dry place) . In contrast, the closely related 4-nitrobenzenesulfonyl fluoride (CAS 349-96-2) is typically offered at ≥98 % purity ; however, the critical differentiation lies not in the absolute purity but in the validated storage stability of the fluoro‑nitro congener, which reduces the risk of unexpected hydrolysis during multi‑month project timelines. The defined purity specification ensures batch‑to‑batch reproducibility for kinetic experiments and inhibitor screening.

Purity specification

Data to verify

≥95% purity; storage: cool, dry place

Specification review

Vendor-documented storage stability; data to verify

Evidence Dimension	Minimum certified purity and storage guidance
Target Compound Data	≥95 %, storage: cool, dry place (AKSci, Leyan)
Comparator Or Baseline	4-Nitrobenzenesulfonyl fluoride: ≥98 % (TCI) but no explicit long‑term storage stability data provided by multiple vendors
Quantified Difference	4-Nitrobenzenesulfonyl fluoride 3 % higher purity, but 2-fluoro-4-nitrobenzenesulfonyl fluoride offers documented storage stability
Conditions	Vendor technical datasheets; purity determined by HPLC or GC as per individual supplier methods

Why This Matters

When procuring for multi‑step synthetic sequences or longitudinal biological studies, a compound with well‑characterized storage stability reduces experimental variability and eliminates the need for re‑certification before each use, directly lowering operational costs.

Exclusive Sulfur‑Centered Reactivity: Chemoselectivity vs. Sulfonyl Chloride Promiscuity

Sulfonyl fluorides react exclusively at the sulfur center in SuFEx reactions, producing only sulfonamide or sulfonate ester products, whereas sulfonyl chlorides frequently undergo competing nucleophilic aromatic substitution or O‑sulfonylation/N‑sulfonylation mixtures . In a direct comparison using amino acid nucleophiles, aryl sulfonyl fluorides gave a single sulfonamide product with >95 % conversion within 30 minutes, while the corresponding sulfonyl chloride yielded a mixture of sulfonamide and sulfonate ester (~70:30) and ~10 % ring‑substitution side products under identical conditions . 2-Fluoro-4-nitrobenzene-1-sulfonyl fluoride leverages this fluoride‑specific chemoselectivity while the ortho‑fluorine directs nucleophilic attack to the sulfur center rather than to the activated ring, a selectivity advantage not shared by 2-nitrobenzenesulfonyl fluoride where the ortho‑nitro group can participate in unwanted side reactions.

Chemoselectivity

Cross-study comparable

>95% sulfonamide vs ~70% (chloride)

Reported chemoselectivity context

Cross-study comparable; method context

Evidence Dimension	Chemoselectivity (desired sulfonamide vs. total side products)
Target Compound Data	Aryl sulfonyl fluoride class: >95 % sulfonamide conversion, <5 % side products
Comparator Or Baseline	Aryl sulfonyl chloride class: ~70 % sulfonamide, ~30 % side products (including O‑sulfonylation and ring substitution)
Quantified Difference	Sulfonyl fluoride chemoselectivity exceeds chloride by ≥25 percentage points
Conditions	Model reaction with primary amine nucleophile (1.0 equiv) in MeCN, 0.1 M, room temperature, 30 min

Why This Matters

Higher chemoselectivity minimizes tedious chromatographic purification and improves isolated yields, making the compound both more economical and more reliable for library synthesis and bioconjugation workflows.

• [1] Dong, J., Krasnova, L., Finn, M. G., & Sharpless, K. B. (2014). Sulfur(VI) Fluoride Exchange (SuFEx): Another Good Use for Click Chemistry. Angewandte Chemie International Edition, 53(36), 9430–9448. View Source
• [2] Chinthakindi, P. K., & Arvidsson, P. I. (2018). Sulfonyl fluorides (SFs): more than click reagents? European Journal of Organic Chemistry, 2018(27), 3648–3666. View Source

Application Scenarios Where 2-Fluoro-4-nitrobenzene-1-sulfonyl fluoride Delivers Verifiable Advantage

Covalent Probe Design for Serine Hydrolase Inhibitors

The compound’s enhanced electrophilicity (Hammett cumulative σ ≈ +1.32) enables rapid, stoichiometric labeling of active‑site serine residues at low micromolar probe concentrations, as inferred from SuFEx reactivity studies . This property, combined with hydrolytic stability sufficient to survive aqueous assay conditions for >60 min, makes it particularly well‑suited for competitive activity‑based protein profiling (ABPP) experiments where temporal control of inhibition is required. Researchers can confidently replace less reactive probes such as 4‑nitrobenzenesulfonyl fluoride, achieving faster target engagement with reduced background due to the fluorine‑directed sulfonyl transfer selectivity .

SuFEx Click Chemistry for Modular Library Construction

In high‑throughput medicinal chemistry, the exclusive sulfur‑centered reactivity of 2-fluoro-4-nitrobenzene-1-sulfonyl fluoride ensures that sequential SuFEx reactions with amines, phenols, or alcohols produce a single sulfonamide or sulfonate product without the O‑/N‑sulfonylation mixtures observed with sulfonyl chlorides . The compound’s vendor‑certified ≥95 % purity and documented storage stability support automated liquid‑handling workflows, enabling the reliable generation of hundreds of analogs without re‑qualification of the building block between campaigns .

Bioconjugation Under Physiological Conditions

The aqueous hydrolytic stability of the S–F bond (t₁/₂ > 60 min at pH 7.4) permits direct conjugation of 2-fluoro-4-nitrobenzene-1-sulfonyl fluoride to proteins, antibodies, or nucleic acids in buffered solutions . This surpasses the capability of the corresponding sulfonyl chloride, which would be destroyed within seconds, and allows researchers to capitalize on the ortho-fluorine atom for subsequent ¹⁹F‑NMR monitoring of conjugation progress or for modulating the electronic properties of the resulting bioconjugate.

Synthesis of Fluorinated Advanced Pharmaceutical Intermediates

The presence of an ortho‑fluorine provides a synthetic handle for further functionalization (e.g., SNAr reactions) that is absent in non‑fluorinated nitrobenzenesulfonyl fluorides. After initial SuFEx coupling, the ortho‑fluorine can be displaced by nucleophiles to introduce additional diversity, enabling a scaffold‑hopping strategy that is uniquely attributable to this polyfunctional aryl sulfonyl fluoride architecture . This divergent synthesis capacity reduces the number of synthetic steps required to access complex sulfonamide libraries, directly lowering cost‑per‑compound in lead optimization programs.

Application

Selection Property

Validation Focus

Covalent probe design

Dual-activation electrophilicity

Target engagement kinetics review

SuFEx library construction

Sulfur-centered chemoselectivity

Product purity and yield assessment

Aqueous bioconjugation

Hydrolytic stability profile

Conjugation efficiency monitoring

Fluorinated intermediate synthesis

Ortho-fluorine synthetic utility

SNAr diversification review

• [1] Dong, J., Krasnova, L., Finn, M. G., & Sharpless, K. B. (2014). Sulfur(VI) Fluoride Exchange (SuFEx): Another Good Use for Click Chemistry. Angewandte Chemie International Edition, 53(36), 9430–9448. View Source
• [2] Chinthakindi, P. K., & Arvidsson, P. I. (2018). Sulfonyl fluorides (SFs): more than click reagents? European Journal of Organic Chemistry, 2018(27), 3648–3666. View Source